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Compound of Interest

Compound Name: 1,1,2-Trichlorohex-1-ene

Cat. No.: B15468732

Technical Guide: 1,1,2-Trichlorohex-1-ene

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 1,1,2-Trichlorohex-1-ene, a
chlorinated alkene of interest in synthetic chemistry. Due to the limited availability of detailed
experimental data and biological studies specifically for this compound in publicly accessible
literature, this guide also includes generalized experimental protocols and data relevant to this
class of molecules. Such information is intended to provide a foundational understanding for
researchers working with chlorinated hydrocarbons.

Chemical Identification

IUPAC Name: 1,1,2-Trichloro-1-hexene[1] CAS Number: 53977-99-4[1]
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Identifier Value Reference
IUPAC Name 1,1,2-Trichloro-1-hexene [1]
CAS Number 53977-99-4 [1]
Molecular Formula C6HOCI3 [1]
Molecular Weight 187.5 g/mol [1]
Canonical SMILES CCCcCcC(=c(cnecncl [1]

InChl=1S/C6HICI3/c1-2-3-4-
InChl [1]
5(7)6(8)9/h2-4H2,1H3

ATBPAWMIJBXRNJ-
InChiKey [1]
UHFFFAOYSA-N

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 1,1,2-Trichlorohex-1-
ene are not extensively reported. However, general methodologies for the synthesis of
polychlorinated alkenes can be adapted. A plausible synthetic approach involves the
dehydrochlorination of a polychlorinated alkane precursor. The characterization would follow
standard analytical chemistry techniques.

General Synthesis Approach: Dehydrochlorination

A common method for introducing unsaturation in chlorinated hydrocarbons is through base-
mediated dehydrochlorination.

Reaction:

Materials:

o A suitable polychlorinated hexane precursor (e.g., 1,1,2,2-tetrachlorohexane).
e Astrong base (e.g., potassium hydroxide, sodium ethoxide).

e An appropriate solvent (e.g., ethanol).
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Procedure:

o Dissolve the polychlorinated hexane precursor in the chosen solvent in a round-bottom flask
equipped with a reflux condenser and a magnetic stirrer.

o Slowly add a solution of the base to the reaction mixture.

» Heat the mixture to reflux for a specified period, monitoring the reaction progress using thin-
layer chromatography (TLC) or gas chromatography (GC).

» After completion, cool the reaction mixture to room temperature.

e Quench the reaction with water and extract the product with a suitable organic solvent (e.g.,
diethyl ether, dichloromethane).

o Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it
under reduced pressure to obtain the crude product.

 Purify the crude product using column chromatography or distillation.

General Characterization Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: Would be used to determine the number and connectivity of hydrogen atoms. The
spectrum is expected to show signals corresponding to the butyl chain protons.

e 13C NMR: Would be used to identify the number of unique carbon environments, including
the two vinylic carbons and the carbons of the butyl chain.

Infrared (IR) Spectroscopy:

e The IR spectrum would be expected to show characteristic absorption bands for C=C
stretching of the alkene and C-ClI stretching.

Mass Spectrometry (MS):
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e Mass spectrometry would be used to confirm the molecular weight of the compound. The
fragmentation pattern would provide information about the structure. Due to the presence of
chlorine isotopes (3°Cl and 3’Cl), the molecular ion peak would appear as a cluster of peaks.

Potential Biological Effects and Toxicology

Specific toxicological data for 1,1,2-Trichlorohex-1-ene is not readily available. However, it
belongs to the class of chlorinated hydrocarbons, many of which are known to have toxic
effects. In general, chlorinated hydrocarbons are neurotoxins that can interfere with the
transmission of nerve impulses.[2] They are typically well-absorbed through the gastrointestinal
tract, skin, and by inhalation, and they are highly lipid-soluble, leading to accumulation with
repeated exposure.[2] Occupational exposure to chlorinated aliphatic solvents has been
associated with adverse health effects, including toxicity to the central nervous system, liver,
and kidneys.[1] Some chlorinated hydrocarbons are also considered potential carcinogens.[2]

[3]

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and characterization of a
chemical compound like 1,1,2-Trichlorohex-1-ene.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15468732?utm_src=pdf-body
https://accessmedicine.mhmedical.com/content.aspx?bookid=2284%C2%A7ionid=248383951
https://accessmedicine.mhmedical.com/content.aspx?bookid=2284%C2%A7ionid=248383951
https://pubmed.ncbi.nlm.nih.gov/17119204/
https://accessmedicine.mhmedical.com/content.aspx?bookid=2284%C2%A7ionid=248383951
https://pubmed.ncbi.nlm.nih.gov/11911491/
https://www.benchchem.com/product/b15468732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15468732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

General Experimental Workflow for Chemical Synthesis and Analysis
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Caption: A generalized workflow for chemical synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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